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Key Diagnostic Criteria for CCT Interpretation

The table below synthesizes the latest evidence-based diagnostic cut-offs for the CCT in the Chinese

population.

Diagnostic
Indicator

Recommended
Cut-off Value

Population / Context Key Evidence

PAC post-CCT 11 ng/dL General Chinese PA

population [1]

Superior diagnostic

accuracy (AUC 0.89-0.90)
[1].

11.5 ng/dL Chinese patients aged <50
years [2]

Age-adjusted cut-off for
higher diagnostic precision

[2].

10.7 ng/dL General Chinese PA

population (alternative finding)
[2]

High diagnostic value (AUC

0.831) [2].
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Diagnostic
Indicator

Recommended
Cut-off Value

Population / Context Key Evidence

ARR post-CCT 8.2 ng/dL per

ng/mL/h

When using novel

Chemiluminescent Enzyme
Immunoassay (CLEIA) [3]

Aligns with conventional

RIA diagnosis (ARR >20)
but adjusted for CLEIA [3].

20 ng/dL per
ng/mL/h

When using conventional
Radioimmunoassay (RIA) [3]

Conventional criteria;
requires assay-specific

adjustment [3].

Suppression of
PAC post-CCT

30% Per guideline criteria [2] Not recommended as a

primary criterion; low
diagnostic value (AUC

0.679) [4].

18.2% Chinese patients aged ≥50

years [2]

Age-specific finding;

requires further validation
[2].

Detailed Experimental Protocols

Adhering to a standardized protocol is critical for obtaining reliable and reproducible CCT results.

Patient Preparation

Medication Washout: Discontinue interfering antihypertensive agents for specific durations before
testing [2]:

≥2 weeks: Angiotensin-converting enzyme inhibitors (ACEIs), Angiotensin Receptor Blockers
(ARBs), Beta-blockers, Dihydropyridine Calcium Channel Blockers.

≥4 weeks: Diuretics.
≥6 weeks: Mineralocorticoid Receptor Antagonists (e.g., spironolactone, eplerenone).

Blood Pressure Management: During the washout period, control blood pressure using non-
interfering medications such as alpha-blockers (e.g., doxazosin) or non-dihydropyridine calcium

channel blockers (e.g., verapamil) [2].
Sodium Intake: Patients should maintain their usual dietary sodium intake; sodium restriction is not

required [2].
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Posture and Timing: The test should be performed in the morning after the patient has been in a

sitting or supine position for at least 30 minutes [3] [2].

CCT Execution and Sample Collection

Baseline Sample: Draw blood to measure baseline Plasma Aldosterone Concentration (PAC) and
Plasma Renin Activity (PRA) or Direct Renin Concentration (DRC).

Captopril Administration: Administer 50 mg of captopril orally [3] [2].
Post-Dose Samples: The patient must remain seated (or supine) for the duration of the test.

Collect blood samples 90 minutes [3] or 2 hours [2] after captopril administration.
Measure PAC and PRA/DRC in the post-dose samples.

Diagnostic Interpretation Workflow

The following diagram illustrates the logical pathway for interpreting CCT results based on the latest

research recommendations.
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Start CCT Interpretation

Check Post-CCT PAC

Patient Age < 50?

Check Post-CCT ARR

Check Assay Method

Use ARR > 20
(RIA-based cutoff)

 Radioimmunoassay (RIA)

Use ARR > 8.2
(CLEIA-based cutoff)

 Chemiluminescent
Immunoassay (CLEIA)

Use PAC > 11 ng/dL

 No

Use PAC > 11.5 ng/dL

 Yes

Avoid PAC suppression %
as primary criterion

Result consistent with PA Result consistent with EH

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.smolecule.com/products/s522617?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Click to download full resolution via product page

Key Considerations for Researchers

Assay Method is Critical: The method used to measure plasma aldosterone significantly impacts

the results. Chemiluminescent Enzyme Immunoassay (CLEIA) demonstrates high correlation with
the gold-standard LC-MS/MS and provides more accurate measurements than traditional

Radioimmunoassay (RIA) [3]. Using RIA-based cut-offs for CLEIA-measured samples can lead to a
high rate of false negatives [3].

Combined Index Evaluation: While post-CCT PAC is a strong single indicator, combining it with
post-CCT ARR in a logistic regression model can provide even higher diagnostic accuracy (AUC up

to 0.937) [4].
Subtype Performance: The diagnostic efficacy of post-CCT PAC may be better for identifying

unilateral PA (UPA) compared to bilateral PA (BPA) [4].

I hope these detailed application notes and protocols assist in your research and drug development work.

Should you require further clarification on specific methodological details, please feel free to ask.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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